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Compound of Interest

Compound Name: 9-Decen-1-amine
CAS No.: 51382-01-5
Cat. No.: B1247178
Get Quote
. J

Executive Summary

9-Decen-1-amine (CAS: 51382-01-5) represents a critical class of bifunctional aliphatic
building blocks characterized by a linear ten-carbon chain terminating in a primary amine at
one end and a vinyl group (terminal alkene) at the other.[1] This dual functionality renders it
indispensable in the synthesis of advanced materials, particularly in Acyclic Diene Metathesis
(ADMET) polymerization, the construction of ionizable lipids for mMRNA delivery (LNPs), and
surface functionalization via thiol-ene “click” chemistry.

This guide provides a rigorous technical breakdown of the molecule, a validated synthetic
protocol for laboratory-scale production, and an analysis of its utility in drug development.

Part 1: Structural Identity & Nomenclature

The IUPAC nomenclature for unsaturated amines prioritizes the amine group for numbering the
parent chain, while the alkene dictates the infix.

Nomenclature Breakdown
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Parent Chain: 10 carbons

"Dec"[1]

» Unsaturation: Double bond at position 9
"9-en"

e Principal Group: Primary amine at position 1

"1-amine"

Full IUPAC Name:Dec-9-en-1-amine (or 9-Decen-1-amine)[1]

Chemical Identifiers

Identifier Type Value

CAS Number 51382-01-5

Molecular Formula

Molecular Weight 155.28 g/mol
SMILES C=CCCCCCCCCN
InChl Key PNZIEPZTTIEZBY-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the atomic numbering priority required for correct IUPAC
nomenclature.

C1l Saturated Chain C2-C8 Cc9 Double Bond (= C10
(Amine Attachment) (Aliphatic Spacer) (Alkene Start) (Terminal Vinyl)

Figure 1: Structural Hierarchy of 9-Decen-1-amine

Click to download full resolution via product page

Part 2: Physicochemical Profile[5]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/9-Decen-1-amine
https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body#technical-guide-9-decen-1-amine-structural-identity-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/9-Decen-1-amine
https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body-img#technical-guide-9-decen-1-amine-structural-identity-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the physical properties is essential for purification (distillation) and formulation

(solubility).

Property Value / Prediction Context

Physical State Liquid (at STP) Colorless to pale yellow oil.
Estimated based on 9-decen-
1-ol (

Boiling Point ~215-225°C (760 mmHg) C). Amines typically boil
slightly lower than
corresponding alcohols due to
weaker H-bonding.

Typical for long-chain aliphatic

Density ~0.80 g/mL P g P

amines.

Highly lipophilic; requires
LogP (Octanol/Water) 3.3 (Computed) organic solvents (DCM,
MeOH) for handling.

Typical for primary alkyl
] ] amines; exists as cationic
pKa (Conjugate Acid) ~10.5 )
ammonium salt at

physiological pH (7.4).

Part 3: Synthetic Methodology (Gabriel Synthesis)
Strategic Rationale

Direct alkylation of ammonia with 9-decenyl halides leads to poly-alkylation (secondary/tertiary
amines). To ensure chemoselectivity and high purity of the primary amine, the Gabriel
Synthesis is the gold standard. This route utilizes potassium phthalimide to "protect” the
nitrogen during attachment, preventing over-alkylation.[2]

Precursor: 9-Decen-1-ol (CAS: 13019-22-2) is the most common commercial starting material.

Reaction Workflow
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Start: 9-Decen-1-ol
(C=C-C8-0OH)

Step 1: Mesylation
(MsCl, Et3N, DCM)

SN2 Displacement

Step 2: Gabriel Substitution
(Potassium Phthalimide, DMF, 90°C)

Deprotection

Step 3: Hydrazinolysis
(Hydrazine Monohydrate, EtOH, Reflux)

Purification

End: 9-Decen-1-amine

(C=C-C8-NH2)

Figure 2: Gabriel Synthesis Pathway for 9-Decen-1-amine

Click to download full resolution via product page

Detailed Protocol
Step 1: Activation (Mesylation)

The hydroxyl group of 9-decen-1-ol is a poor leaving group. We convert it to a mesylate (or
tosylate).

e Reagents: 9-Decen-1-ol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq), Triethylamine (1.5
eq).

» Solvent: Dichloromethane (DCM), anhydrous.
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e Procedure: Cool solution to
C. Add MsCI dropwise. Stir 2h. Aqueous workup (

)

e Why: MsCl is preferred over thionyl chloride (

) to avoid potential HCl-mediated isomerization of the terminal double bond.

Step 2: Nucleophilic Substitution (The Gabriel Step)[3][4][5]

o Reagents: Crude 9-decenyl mesylate, Potassium Phthalimide (1.1 eq).
e Solvent: DMF (Dimethylformamide).[2]
e Conditions: Heat to

C for 4-6 hours.

¢ Mechanism:

attack. The phthalimide anion displaces the mesylate. The bulky phthalimide prevents double
substitution.

Step 3: Deprotection (Hydrazinolysis)

» Reagents: N-(9-decenyl)phthalimide, Hydrazine monohydrate (
, 3-5 eq).

¢ Solvent: Ethanol.[5]
o Conditions: Reflux for 2-4 hours. A white precipitate (phthalhydrazide) will form.
o Workup: Cool, filter off the white solid.[5] Concentrate the filtrate. Dissolve residue in

NaOH and extract with diethyl ether to obtain the free amine.

Part 4: Applications in Drug Development[15]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemistrysteps.com/gabriel-synthesis-amines/
https://en.wikipedia.org/wiki/Gabriel_synthesis
https://chemistnotes.com/organic/gabriel-synthesis-easy-mechanism/
https://www.masterorganicchemistry.com/2018/01/31/the-gabriel-synthesis/
https://chemistnotes.com/organic/gabriel-synthesis-easy-mechanism/
https://chemistnotes.com/organic/gabriel-synthesis-easy-mechanism/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

lonizable Lipids for mRNA Delivery (LNPs)

9-Decen-1-amine is a scaffold for synthesizing ionizable cationic lipids.

e Mechanism: The amine headgroup is protonated in the acidic endosome (pH ~5.5),
facilitating endosomal escape of mMRNA payloads.

« Tail Utility: The 10-carbon chain provides hydrophobic bulk. The terminal alkene allows for
thiol-ene click chemistry to attach targeting ligands (e.g., GalNAc) or to crosslink the lipid
core for enhanced stability.

ADMET Polymerization

Acyclic Diene Metathesis (ADMET) polymerization uses terminal dienes.

o Application: 9-Decen-1-amine can be dimerized or copolymerized to create precision
polyethylene-like polymers with periodic amine defects. These polymers are investigated for
antimicrobial coatings and membrane technologies.

Surface Functionalization

o Gold Nanopatrticles: The amine binds weakly to gold, or can be converted to a thiol.

 Silica/Polymers: The amine reacts with activated carboxylic acids (NHS-esters) on
nanoparticle surfaces, leaving the alkene exposed for bio-orthogonal conjugation (e.g.,
Tetrazine ligation).

Part 5: Analytical Characterization

To validate the synthesis, look for these key signals in Proton NMR (
NMR,
):

o Terminal Alkene (Vinyl):

o Multiplet at ~5.8 ppm (1H,
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)

o Two doublets/multiplets at ~4.9-5.0 ppm (2H,
).
» Alpha-Methylene (Next to Amine):

o Triplet at ~2.68 ppm (2H,

 Allylic Methylene:

o Quartet/Multiplet at ~2.0 ppm (2H,

e Amine Protons:
o Broad singlet at ~1.1-1.5 ppm (2H,

), often overlaps with the aliphatic chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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